Cas no 562080-70-0 (2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-)

2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)- structure
562080-70-0 structure
Product name:2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
CAS No:562080-70-0
MF:C16H13FO2
MW:256.271628141403
CID:1597487
PubChem ID:7185491

2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
    • CHEMBL3613071
    • 1449476-29-2
    • SR-01000013696
    • F1622-0015
    • (2E)-3-(3-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
    • (2E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (M2)
    • SR-01000013696-1
    • BDBM152634
    • (E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
    • AKOS002782719
    • SCHEMBL5597912
    • 562080-70-0
    • SCHEMBL14601679
    • MFCD05900435
    • Inchi: InChI=1S/C16H13FO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3/b10-5+
    • InChI Key: QLGKAFGARVTNOQ-BJMVGYQFSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)F

Computed Properties

  • Exact Mass: 256.08999
  • Monoisotopic Mass: 256.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 26.3

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